Cas no 52318-92-0 (Hexahydropentalen-3a(1H)-ylboronic acid)

• Product Name: Hexahydropentalen-3a(1H)-ylboronic acid
• CAS No: 52318-92-0
• MF: C₈H₁₅BO₂
• MW: 154.014502763748
• CID: 2843390
• Update Time: 2023-08-07

Hexahydropentalen-3a(1H)-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Hexahydropentalen-3a(1H)-ylboronic acid
• cis-bicyclo[3.3.0]octane-1-boronic acid

• Inchi： 1S/C8H15BO2/c10-9(11)8-5-1-3-7(8)4-2-6-8/h7,10-11H,1-6H2
• InChI Key： MTFBQOJDGSFLBS-UHFFFAOYSA-N
• SMILES： OB(C12CCCC1CCC2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 40.5